Cas no 956118-36-8 (Methyl 3-methyl-4-nitrothiophene-2-carboxylate)

Methyl 3-methyl-4-nitrothiophene-2-carboxylate is a nitro-substituted thiophene derivative with significant utility in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate for constructing heterocyclic frameworks due to its reactive nitro and ester functional groups. Its well-defined structure enables precise modifications, making it valuable for developing agrochemicals, dyes, and bioactive molecules. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and cyclization reactions, while the methyl ester offers flexibility for further derivatization. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its compatibility with various reaction conditions makes it a practical choice for researchers exploring thiophene-based chemistry.

Methyl 3-methyl-4-nitrothiophene-2-carboxylate structure

956118-36-8 structure

Product Name:Methyl 3-methyl-4-nitrothiophene-2-carboxylate

CAS No:956118-36-8

MF:C₇H₇NO₄S

MW:201.199780702591

CID:1094412

PubChem ID:21365796

Update Time:2025-06-07

Methyl 3-methyl-4-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-methyl-4-nitrothiophene-2-carboxylate
- SCHEMBL13545969
- Methyl3-methyl-4-nitrothiophene-2-carboxylate
- 956118-36-8
- DB-218141
- 3-methyl-4-nitro-thiophene-2-carboxylic acid methyl ester
- Inchi： 1S/C7H7NO4S/c1-4-5(8(10)11)3-13-6(4)7(9)12-2/h3H,1-2H3
- InChI Key： LWBYLFNNHFIFMI-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

Exact Mass: 201.00957888g/mol
Monoisotopic Mass: 201.00957888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 100Å²

Methyl 3-methyl-4-nitrothiophene-2-carboxylate Pricemore >>

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